Cas no 23656-75-9 (2-Furanmethanamine,5-methyl-N-(1-methyl-2-phenylethyl)-)

• Product Name: 2-Furanmethanamine,5-methyl-N-(1-methyl-2-phenylethyl)-
• CAS No: 23656-75-9
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 263628
• PubChem ID: 211862
• Update Time: 2025-04-19

2-Furanmethanamine,5-methyl-N-(1-methyl-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine,5-methyl-N-(1-methyl-2-phenylethyl)-
• (5-Methyl-furan-2-ylmethyl)-(1-methyl-2-phenyl-ethyl)-amine
• N-[(5-methylfuran-2-yl)methyl]-1-phenylpropan-2-amine
• 2-Furanmethanamine, 5-methyl-N-(1-methyl-2-phenylethyl)-
• Oprea1_354609
• 5-18-09-00589 (Beilstein Handbook Reference)
• Phenethylamine, alpha-methyl-N-(5-methyl-2-furfuryl)-
• DTXSID00946474
• alpha-Methyl-N-(5-methyl-2-furfuryl)phenethylamine
• IEM-540
• IEM 540
• N-[(5-methyl-2-furyl)methyl]-1-phenyl-2-propanamine
• AKOS017337339
• AKOS000608981
• 23656-75-9
• Furfurylamine, 5-methyl-N-(alpha-methylphenethyl)-
• AG-690/11629376
• BRN 1373509
• Oprea1_811628

• Inchi： 1S/C15H19NO/c1-12(10-14-6-4-3-5-7-14)16-11-15-9-8-13(2)17-15/h3-9,12,16H,10-11H2,1-2H3
• InChI Key： XJDMKPUUJXVUSW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.14677
• Monoisotopic Mass: 229.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.022
• Boiling Point: 328°Cat760mmHg
• Flash Point: 152.1°C
• Refractive Index: 1.538
• PSA: 25.17